Cas no 231291-14-8 (1-[5-fluoro-2-(trifluoromethyl)phenyl]methanamine)

• Product Name: 1-[5-fluoro-2-(trifluoromethyl)phenyl]methanamine
• CAS No: 231291-14-8
• MF: C₈H₇F₄N
• MW: 193.141495943069
• MDL: MFCD00236288
• CID: 67128
• PubChem ID: 2737568
• Update Time: 2025-10-28

1-[5-fluoro-2-(trifluoromethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-2-(trifluoromethyl)phenyl)methanamine
• 5-Fluoro-2-(trifluoromethyl)benzylamine
• [5-fluoro-2-(trifluoromethyl)phenyl]methanamine
• 1-[5-Fluoro-2-(trifluoromethyl)phenyl]methanamine
• 2-Trifluoromethyl-5-fluorobenzylamine
• [(5-Fluoro-2-trifluoromethylphenyl)methyl]amine
• SCHEMBL295918
• ZRDWPCJUMDGSCG-UHFFFAOYSA-N
• CL8687
• MFCD00236288
• 231291-14-8
• FT-0644074
• DTXSID10372149
• 5-FLUORO-2-TRIFLUOROMETHYLBENZYLAMINE
• EN300-1932226
• 5-fluoro-2-(trifluoromethyl)benzylamine, AldrichCPR
• AS-46075
• AKOS006229609
• A816579
• Benzenemethanamine, 5-fluoro-2-(trifluoromethyl)-
• DB-046077
• 2-(Aminomethyl)-4-fluorobenzotrifluoride, [5-fluoro-2-(trifluoromethyl)phenyl]methylamine
• 1-[5-fluoro-2-(trifluoromethyl)phenyl]methanamine

• MDL： MFCD00236288
• Inchi： 1S/C8H7F4N/c9-6-1-2-7(8(10,11)12)5(3-6)4-13/h1-3H,4,13H2
• InChI Key： ZRDWPCJUMDGSCG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CN)F)(F)F

Computed Properties

• Exact Mass: 193.05100
• Monoisotopic Mass: 193.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: liquid
• Solubility: Soluble in organic solvents
• PSA: 26.02000
• LogP: 3.00350
• Solubility: Not determined
• Sensitiveness: Air Sensitive

1-[5-fluoro-2-(trifluoromethyl)phenyl]methanamine Security Information

• Hazard Statement： Corrosive/Store under nitrogen
• Hazardous Material transportation number：2735
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-[5-fluoro-2-(trifluoromethyl)phenyl]methanamine

Comprehensive Overview of 1-[5-fluoro-2-(trifluoromethyl)phenyl]methanamine (CAS No. 231291-14-8)

1-[5-fluoro-2-(trifluoromethyl)phenyl]methanamine, with the CAS number 231291-14-8, is a fluorinated aromatic amine compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and trifluoromethyl substituents, contribute to its potential applications in drug discovery and material science. This compound is often searched under variations like "5-fluoro-2-trifluoromethyl benzylamine" or "fluorinated phenylmethanamine derivatives", reflecting its relevance in modern synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, making them a hotspot in medicinal chemistry. Researchers frequently explore queries such as "role of trifluoromethyl groups in drug design" or "applications of fluoroaromatic amines", aligning with the growing interest in 1-[5-fluoro-2-(trifluoromethyl)phenyl]methanamine. Its structural motif is particularly valuable for designing kinase inhibitors and GPCR-targeted therapies, addressing unmet medical needs in oncology and CNS disorders.

The synthesis of CAS 231291-14-8 typically involves multi-step organic reactions, including nucleophilic aromatic substitution and reductive amination. Industrial and academic labs often optimize protocols for higher yields, as evidenced by searches like "efficient synthesis of fluorinated benzylamines". Environmental and regulatory trends also drive inquiries into "green chemistry approaches for fluorinated amines", highlighting the compound's alignment with sustainable practices.

From a commercial perspective, 1-[5-fluoro-2-(trifluoromethyl)phenyl]methanamine is cataloged by suppliers specializing in building blocks for drug discovery. Its pricing and availability are influenced by factors such as scale-up challenges and patent landscapes, topics frequently debated in forums and publications. Analytical techniques like HPLC and NMR are critical for quality control, with researchers seeking "characterization methods for fluorinated amines" to ensure reproducibility.

Future prospects for this compound include its integration into high-throughput screening libraries and covalent drug candidates. As AI-driven drug discovery gains traction, computational studies on 231291-14-8 may explore its binding affinities or ADMET properties, addressing popular search terms like "in silico modeling of fluorinated pharmacophores". Collaborative efforts between chemists and biologists will likely unlock novel applications, solidifying its role in next-generation therapeutics.